Cas no 104548-09-6 (2-(2,3-dihydroxyphenoxy)acetic acid)

• Product Name: 2-(2,3-dihydroxyphenoxy)acetic acid
• CAS No: 104548-09-6
• MF: C₈H₈O₅
• MW: 184.146122932434
• CID: 6057439
• PubChem ID: 57371115
• Update Time: 2025-06-15

2-(2,3-dihydroxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydroxyphenoxy)acetic acid
• (2,3-Dihydroxy-phenoxy)-acetic acid
• Acetic acid, 2-(2,3-dihydroxyphenoxy)-
• SCHEMBL7784463
• AKOS024288040
• CS-0268651
• EN300-1853524
• 2,3-dihydroxy-phenoxyacetic acid
• 104548-09-6

• Inchi： 1S/C8H8O5/c9-5-2-1-3-6(8(5)12)13-4-7(10)11/h1-3,9,12H,4H2,(H,10,11)
• InChI Key： WXFBYQUBHSGBGX-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=CC(O)=C1O

Computed Properties

• Exact Mass: 184.03717335g/mol
• Monoisotopic Mass: 184.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3(Predicted)
• Melting Point: 153-155.5 °C
• Boiling Point: 413.3±30.0 °C(Predicted)
• pka: 3.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(2,3-dihydroxyphenoxy)acetic acid

Comprehensive Analysis of 2-(2,3-Dihydroxyphenoxy)acetic Acid (CAS No. 104548-09-6): Properties, Applications, and Innovations

2-(2,3-Dihydroxyphenoxy)acetic acid (CAS No. 104548-09-6) is a phenolic derivative with a unique molecular structure, combining a dihydroxyphenyl ring and an acetic acid moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a chelation agent, antioxidant, and intermediate in organic synthesis. Its CAS number 104548-09-6 serves as a critical identifier for researchers seeking high-purity standards or regulatory compliance.

The growing interest in natural antioxidants and sustainable chemistry has positioned 2-(2,3-dihydroxyphenoxy)acetic acid as a subject of study for its free radical-scavenging properties. Recent publications highlight its role in mitigating oxidative stress, a topic frequently searched in connection with anti-aging formulations and neuroprotective agents. Its catechol-like structure (two adjacent hydroxyl groups) enables metal ion binding, making it relevant for environmental remediation applications, such as heavy metal sequestration.

From a synthetic perspective, this compound serves as a versatile building block for bioconjugation and drug design. Researchers exploring targeted drug delivery systems often investigate derivatives of 2-(2,3-dihydroxyphenoxy)acetic acid due to its ability to form stable linkages with biomolecules. Its compatibility with green chemistry principles—such as water solubility and biodegradability—aligns with the demand for eco-friendly chemical alternatives, a trending topic in academic and industrial forums.

Analytical techniques like HPLC and mass spectrometry are essential for characterizing CAS 104548-09-6, ensuring reproducibility in studies. FAQs from scientific communities often inquire about its solubility profile (soluble in polar solvents like DMSO and water) or stability under physiological conditions—key data for formulation scientists. Patent databases reveal its use in cosmetic preservatives and agricultural adjuvants, reflecting cross-industry relevance.

Ongoing research explores the compound’s potential in bio-based materials, such as self-healing polymers, leveraging its redox-active properties. As sustainability becomes a priority, 2-(2,3-dihydroxyphenoxy)acetic acid exemplifies how phenolic compounds can bridge gaps between traditional chemistry and circular economy initiatives. Its low toxicity profile further supports adoption in consumer health products, addressing public concerns about chemical safety.

In summary, 2-(2,3-dihydroxyphenoxy)acetic acid (CAS No. 104548-09-6) represents a multifaceted tool for modern science, from biomedical research to material innovation. Its alignment with trends like green synthesis and functional additives ensures continued relevance in peer-reviewed literature and industrial applications.